Cas no 91512-40-2 (Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-)

Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]- structure
91512-40-2 structure
Product Name:Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-
CAS No:91512-40-2
MF:C14H7F3N2O2S2
MW:356.342790842056
CID:2814053
PubChem ID:1367914
Update Time:2025-04-21

Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 91512-40-2
    • SCHEMBL10781795
    • DTXSID40362270
    • BIM-0043997.P001
    • CBMicro_044101
    • UXNNXJYGPWEVPP-UHFFFAOYSA-N
    • Benzothiazole, 2-[[4-nitro-2-(trifluoromethyl)phenyl]thio]-
    • Inchi: 1S/C14H7F3N2O2S2/c15-14(16,17)9-7-8(19(20)21)5-6-11(9)22-13-18-10-3-1-2-4-12(10)23-13/h1-7H
    • InChI Key: UXNNXJYGPWEVPP-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 355.99010430Da
  • Monoisotopic Mass: 355.99010430Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 112Ų

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